7-cyclohexyl-5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-cyclohexyl-5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H29N5O3S/c1-28-22-20(24(32)29(2)25(28)33)23(27-21(26-22)17-10-4-3-5-11-17)34-15-19(31)30-14-8-12-16-9-6-7-13-18(16)30/h6-7,9,13,17H,3-5,8,10-12,14-15H2,1-2H3
• InChI Key: CGMVBRZVKDLLDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CCCCC3)SCC(=O)N4CCCC5=CC=CC=C54)C(=O)N(C1=O)C
• Molecular Formula: C25H29N5O3S
• Molecular Weight: 479.6 g/mol

Description

This compound is a derivative of dihydroquinolinone and pyrimidodipyrimidine. Dihydroquinolinones are a class of compounds that have been studied for their potential therapeutic properties, particularly antiviral and anti-inflammatory activities. Pyrimidodipyrimidines are a class of compounds that are part of many bioactive molecules and drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the 3,4-dihydroquinolin-1(2H)-one and pyrimidodipyrimidine moieties. The 3,4-dihydroquinolin-1(2H)-one can be synthesized using N-(1’-alkoxy)cyclopropyl-2-haloanilines as a starting reagent. The synthesis of pyrimidodipyrimidines is beyond my current knowledge and would likely require specialized techniques.

Scientific Research Applications

Synthetic Methods and Chemical Derivatives

The literature reveals several methods for synthesizing complex pyrimidine derivatives, including reactions of dimethylaminomethylene diones with dinucleophiles to yield 5-acylpyrimidines and dihydroquinazolinones, indicating a broad area of synthetic chemistry research focusing on heterocyclic compounds (Mosti, Menozzi, & Schenone, 1983). Another study demonstrates the ultrasonic-assisted synthesis of thiazoloquinazoline and thiazolopyrimidine derivatives, highlighting the role of innovative techniques in enhancing reaction efficiency (Darehkordi, Reentan, & Ramezani, 2013). These methods could potentially be applied or adapted for the synthesis of the specific compound , reflecting the versatility of synthetic strategies in producing complex heterocyclic molecules.

Applications in Scientific Research

Although direct applications of the specific compound were not identified in the available literature, research on similar molecules suggests potential uses in various scientific fields. For instance, fused quinoline derivatives have been synthesized with demonstrated antiproliferative activities and tyrosine kinase inhibitions, indicating potential applications in cancer research and treatment (Mohareb, Ibrahim, Elmetwally, & Gamaan, 2022). Similarly, the study of pyrimidine-annulated heterocycles for radical cyclization processes points to their relevance in synthetic organic chemistry, offering pathways to novel compounds with possible therapeutic uses (Majumdar & Mukhopadhyay, 2003).